4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide

• CAS No.: 10129-59-6
• Molecular Formula: C9H12INO2
• Molecular Weight: 293.1 g/mol
• IUPAC Name: ethyl 1-methylpyridin-1-ium-4-carboxylate;iodide
• InChI: InChI=1S/C9H12NO2.HI/c1-3-12-9(11)8-4-6-10(2)7-5-8;/h4-7H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key: SFWONOUKADVLTA-UHFFFAOYSA-M
• SMILES: CCOC(=O)C1=CC=[N+](C=C1)C.[I-]
• Synonyms: PyridiniuM, 4-(ethoxycarbonyl)-1-Methyl-, iodide

Description

4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide, also known as this compound, is a useful research compound. Its molecular formula is C9H12INO2 and its molecular weight is 293.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 122471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Isonicotinic acid ethyl ester (5 g, 33 mmol), was dissolved in ethanol (40 mL). Methyl iodide (4.13 mL, 66.1 mmol) was added and the clear solution was stirred overnight at 60° C. The resulting mixture was evaporated to yield a red/orange solid, which was determined by 1H NMR and thin-layer chromatography (TLC) to be the title product in quantitative yield. The crude mixture was used directly in the following reaction.